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Compound of Interest

Compound Name: CB 168

Cat. No.: B12399364

Technical Support Center: PCB-168 Analysis

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in minimizing

background contamination during Polychlorinated Biphenyl (PCB) congener 168 (PCB-168)
testing.

Troubleshooting Guide: High Background
Contamination

This guide addresses common issues related to high background levels of PCB-168 in
analytical blanks.
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Why am | seeing high levels of
PCB-168 in my method
blanks?

Contaminated solvents,
reagents, or glassware.
Introduction of contaminants
from the laboratory
environment (e.g., dust, air).
Carryover from a previous
high-concentration sample.
Contaminated analytical
instrument components (e.g.,

injection port, column).

1. Solvent and Reagent
Check: Analyze a solvent
blank directly. If contaminated,
use a fresh bottle of high-purity
solvent. Prepare fresh
reagents using solvents that
have been tested and
confirmed to be clean. 2.
Glassware and Equipment
Cleanliness: Re-clean all
glassware and equipment
using the rigorous cleaning
protocol outlined below.
Analyze a rinsate blank by
rinsing a piece of cleaned
glassware with clean solvent.
3. Environmental Contribution:
Minimize exposure of samples,
extracts, and glassware to the
laboratory air.[1] If possible,
work in a clean hood or glove
box. 4. Instrument Carryover:
Run several solvent blanks
through the GC/MS system to
flush the system. If the issue
persists, clean or replace the
injection port liner and the first
few centimeters of the
analytical column. 5. Phthalate
Contamination: The presence
of phthalate esters can
indicate a general
contamination problem during
sample preparation.[1] Review
sample handling procedures to

eliminate contact with plastics.
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My field blanks are
contaminated, but my method
blanks are clean. What does

this indicate?

Contamination during sample
collection, handling, or
transport. Contaminated
sampling equipment or

containers.

1. Review Sampling Protocol:
Ensure that all sampling
personnel are trained in clean
sampling techniques. Minimize
exposure of the sample to the
atmosphere during collection.
2. Equipment Blanks: Collect
equipment blanks by rinsing
sampling equipment with clean
solvent before and after
sampling to identify the source
of contamination. 3. Container
Blanks: Analyze a blank
sample container from the
same lot used for the
environmental samples to

check for contamination.

What are acceptable
background levels for PCB-
168 in a method blank?

The acceptable level of
contamination in a method
blank is dependent on the
required detection limit of the
analysis and regulatory

guidelines.

For low-level analysis, such as
using EPA Method 1668,
individual congener
concentrations in a method
blank should ideally be non-
detect. However, some
guidelines suggest that a
sample result is acceptable if it
is at least 10 times greater
than the amount found in the
blank.[2] Method blanks can
sometimes contain PCB
congeners up to 20 pg/L, and
results should be corrected for
this background.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of laboratory background contamination for PCB-168?
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Al: Common sources include:

o Commercial PCB formulations (Aroclors): These can be present in older laboratory
equipment, building materials, and electrical components.[4]

¢ Solvents and Reagents: Even high-purity solvents can contain trace levels of PCBs. It is
crucial to test each new bottle or lot.

o Glassware and Labware: Improperly cleaned glassware can adsorb and then leach PCBs
into subsequent samples.[5]

e Laboratory Air and Dust: PCBs are semi-volatile and can be present in indoor air and settled
dust, leading to sample contamination.[4]

o Plastics: Flexible plastics can contain phthalate esters and other compounds that can
interfere with PCB analysis and may also be a source of contamination.[1]

 Silicone-based products: Some silicone products can be a source of certain PCB congeners.

[4]
Q2: How should I clean my glassware for ultratrace PCB-168 analysis?

A2: Arigorous cleaning procedure is essential. Refer to the detailed "Glassware Cleaning
Protocol for Ultratrace PCB Analysis" in the Experimental Protocols section below. The general
steps involve a detergent wash, solvent rinse, and baking at a high temperature.

Q3: Can | use plastic containers or pipette tips during my sample preparation?

A3: It is strongly recommended to avoid all plastic materials during sample preparation for
ultratrace PCB analysis.[1] Use glass, stainless steel, or aluminum foil (that has been solvent-
rinsed) to minimize the risk of contamination from phthalates and other plasticizers that can
interfere with the analysis.

Q4: How can | minimize contamination from the laboratory environment?

A4: To minimize environmental contamination, it is recommended to:

o Prepare samples in a dedicated clean area or a laminar flow hood.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.epa.gov/sites/default/files/2015-08/documents/p100fa0z.pdf
https://www.sjasd.ca/AboutUs/Safety%20Program/SafeWorkProcedures/science/Documents/CleaningGlassware.pdf
https://www.epa.gov/sites/default/files/2015-08/documents/p100fa0z.pdf
https://www.response.epa.gov/site/download.ashx?counter=432555
https://www.epa.gov/sites/default/files/2015-08/documents/p100fa0z.pdf
https://www.response.epa.gov/site/download.ashx?counter=432555
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Keep samples covered with solvent-rinsed aluminum foil whenever possible.
e Regularly clean laboratory surfaces.

o If laboratory air is a suspected source, consider using a glove box or other controlled
environment for sample preparation steps.[6]

Experimental Protocols
Glassware Cleaning Protocol for Ultratrace PCB
Analysis

This protocol is designed to provide scrupulously clean glassware for the analysis of PCB-168
at ultratrace levels.

Materials:

Phosphate-free laboratory detergent

Deionized water

Tap water

High-purity acetone

High-purity hexane

Oven capable of reaching 400°C
Procedure:

e Initial Rinse: Immediately after use, rinse glassware with tap water to remove the bulk of any
residues.

o Detergent Wash: Wash the glassware thoroughly with a warm solution of phosphate-free
laboratory detergent. Use brushes to scrub all surfaces.
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o Tap Water Rinse: Rinse the glassware extensively with warm tap water to remove all traces
of detergent.

» Deionized Water Rinse: Rinse the glassware at least three times with deionized water.

e Solvent Rinse: Rinse the glassware with high-purity acetone to remove any remaining
organic residues and to aid in drying. Follow this with a rinse using high-purity hexane.

e Drying and Baking: Allow the glassware to air dry in a clean environment. Once dry, bake the
glassware in an oven at 400°C for at least 4 hours. This will thermally degrade any remaining
organic contaminants.

o Storage: After cooling, cover the openings of the glassware with solvent-rinsed aluminum foll
and store in a clean, dust-free cabinet.

Sample Extraction and Cleanup Workflow to Minimize
Contamination

This protocol outlines a general workflow for the extraction and cleanup of soil or sediment
samples for PCB-168 analysis, with an emphasis on minimizing background contamination.

Materials:

Cleaned glassware (as per the protocol above)

High-purity solvents (hexane, acetone, dichloromethane)

Anhydrous sodium sulfate (baked at 400°C)

Activated silica gel and/or Florisil for cleanup (baked at appropriate temperatures)

Extraction apparatus (e.g., Soxhlet or Pressurized Liquid Extraction system)

Procedure:

» Sample Preparation: In a clean environment, weigh the sample into a clean extraction
thimble or cell.
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o Spiking: Spike the sample with a solution of isotopically labeled PCB standards. This allows
for the correction of recovery losses during the extraction and cleanup process.

o Extraction: Extract the sample using an appropriate solvent mixture (e.g., hexane/acetone).
The use of a closed system like a Soxhlet or PLE is recommended to minimize exposure to
the lab environment.

e Drying: Dry the extract by passing it through a column of baked anhydrous sodium sulfate.

» Concentration: Concentrate the extract to a small volume using a gentle stream of high-
purity nitrogen or a rotary evaporator. Avoid concentrating to dryness.

e Cleanup: Clean the extract using column chromatography with activated silica gel or Florisil
to remove interfering compounds. The choice of adsorbent and elution solvents will depend
on the sample matrix.

e Final Concentration: Concentrate the cleaned extract to the final volume required for GC/MS
analysis.

 Internal Standard Addition: Add an internal standard to the final extract just before analysis to
allow for accurate quantification.

Data Presentation

The following table summarizes acceptable blank contamination levels for PCB congeners
based on EPA Method 1668.

Parameter Acceptable Level Reference

Individual Congener in Method

< 20 pg/L 2][3
Blank Pg [2](3]
Total PCB in Rinsate Blank < 600 pg/L [2]
Sample to Blank Ratio > 10X [2]
Visualizations

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Glassware%20Cleaning%20SRJ.pdf
https://www2.chemistry.msu.edu/faculty/mccusker/SOPs/glassware%20cleaning.pdf
https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Glassware%20Cleaning%20SRJ.pdf
https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Glassware%20Cleaning%20SRJ.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Workflow for High PCB-168
Background
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

